Cas no 1369768-32-0 (5-Bromo-2-((4-methoxybenzyl)oxy)-4-(trifluoromethyl)pyrimidine)

• Product Name: 5-Bromo-2-((4-methoxybenzyl)oxy)-4-(trifluoromethyl)pyrimidine
• CAS No: 1369768-32-0
• MF: C₁₃H₁₀BrF₃N₂O₂
• MW: 363.129912853241
• MDL: MFCD32067055
• CID: 4781337
• Update Time: 2025-10-31

5-Bromo-2-((4-methoxybenzyl)oxy)-4-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-((4-methoxybenzyl)oxy)-4-(trifluoromethyl)pyrimidine
• 5-bromo-2-[(4-methoxyphenyl)methoxy]-4-(trifluoromethyl)pyrimidine

• MDL： MFCD32067055
• Inchi： 1S/C13H10BrF3N2O2/c1-20-9-4-2-8(3-5-9)7-21-12-18-6-10(14)11(19-12)13(15,16)17/h2-6H,7H2,1H3
• InChI Key： CMBSGLCLNNLMEG-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C(F)(F)F)OCC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 325
• XLogP3: 3.6
• Topological Polar Surface Area: 44.2

Additional information on 5-Bromo-2-((4-methoxybenzyl)oxy)-4-(trifluoromethyl)pyrimidine

5-Bromo-2-((4-methoxybenzyl)oxy)-4-(trifluoromethyl)pyrimidine: A Comprehensive Overview

5-Bromo-2-((4-methoxybenzyl)oxy)-4-(trifluoromethyl)pyrimidine (CAS No. 1369768-32-0) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

5-Bromo-2-((4-methoxybenzyl)oxy)-4-(trifluoromethyl)pyrimidine is a pyrimidine derivative with a bromine atom at the 5-position, a trifluoromethyl group at the 4-position, and a 4-methoxybenzyl ether moiety at the 2-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The bromine atom contributes to the compound's reactivity and can be used as a handle for further derivatization. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the 4-methoxybenzyl ether moiety provides additional steric bulk and aromatic character.

The compound is typically synthesized through a multi-step process involving selective functionalization of a pyrimidine core. Recent studies have explored various synthetic routes to optimize yield and purity, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These advancements have facilitated the large-scale production of 5-Bromo-2-((4-methoxybenzyl)oxy)-4-(trifluoromethyl)pyrimidine, making it more accessible for research and development purposes.

Biological Activities

5-Bromo-2-((4-methoxybenzyl)oxy)-4-(trifluoromethyl)pyrimidine has been investigated for its potential biological activities, particularly in the context of anticancer and antiviral applications. Preclinical studies have demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 5-Bromo-2-((4-methoxybenzyl)oxy)-4-(trifluoromethyl)pyrimidine has shown promise as an antiviral agent. Research has indicated that it can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry or replication processes within host cells.

Recent Research Advancements

The interest in 5-Bromo-2-((4-methoxybenzyl)oxy)-4-(trifluoromethyl)pyrimidine has led to several recent research advancements that highlight its potential therapeutic applications. One notable study published in the Journal of Medicinal Chemistry reported the synthesis of a series of analogs with enhanced potency against cancer cells. These analogs were designed by modifying the substituents on the pyrimidine core, leading to improved pharmacological profiles.

Another significant development involves the use of 5-Bromo-2-((4-methoxybenzyl)oxy)-4-(trifluoromethyl)pyrimidine as a lead compound for drug discovery. Researchers have employed structure-based drug design (SBDD) techniques to identify novel derivatives with optimized binding affinities to specific protein targets. This approach has yielded promising candidates for further preclinical evaluation.

Clinical Implications

The potential clinical implications of 5-Bromo-2-((4-methoxybenzyl)oxy)-4-(trifluoromethyl)pyrimidine are being actively explored. Early-stage clinical trials are underway to assess its safety and efficacy in treating various diseases. Preliminary results have shown favorable pharmacokinetic properties and minimal adverse effects, suggesting that it may be suitable for further development as a therapeutic agent.

In conclusion, 5-Bromo-2-((4-methoxybenzyl)oxy)-4-(trifluoromethyl)pyrimidine (CAS No. 1369768-32-0) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As advancements in synthetic methods and drug design continue to evolve, this compound is poised to play a significant role in the development of novel treatments for cancer and viral infections.